Cas no 1803794-92-4 (3-Methoxy-5-phenylpicolinaldehyde)

• Product Name: 3-Methoxy-5-phenylpicolinaldehyde
• CAS No: 1803794-92-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4802050
• Update Time: 2025-05-26

3-Methoxy-5-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-phenylpicolinaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-7-11(8-14-12(13)9-15)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： DPZCOCLSCRNEBK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)N=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on 3-Methoxy-5-phenylpicolinaldehyde

Introduction to 3-Methoxy-5-phenylpicolinaldehyde (CAS No. 1803794-92-4)

3-Methoxy-5-phenylpicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1803794-92-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a benzene ring, which contributes to its reactivity and potential applications in various chemical transformations.

The molecular structure of 3-Methoxy-5-phenylpicolinaldehyde consists of a benzene ring substituted with a methoxy group at the 3-position and a phenyl group at the 5-position, along with an aldehyde group at the 1-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups on the aromatic system enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl frameworks found in many biologically active compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Methoxy-5-phenylpicolinaldehyde. Its structural motif is reminiscent of several natural products and drug candidates that have demonstrated efficacy in preclinical studies. The aldehyde functionality allows for further derivatization, enabling chemists to modify its properties for specific applications. For instance, condensation reactions with various nucleophiles can yield imines, hydrazones, or Schiff bases, which are known to exhibit diverse biological activities.

One of the most compelling aspects of 3-Methoxy-5-phenylpicolinaldehyde is its role as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in medicinal chemistry due to their prevalence in natural products and their ability to interact with biological targets in complex ways. The compound’s ability to serve as a precursor for fused rings such as pyridines, pyrimidines, and indoles makes it particularly valuable. These heterocycles are integral components of many therapeutic agents used in treating conditions ranging from infectious diseases to chronic disorders.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Methoxy-5-phenylpicolinaldehyde. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations, allowing for the rapid construction of complex molecular architectures. These methods have been instrumental in accelerating drug discovery pipelines by providing scalable routes to novel compounds. The compound’s compatibility with modern synthetic techniques makes it an attractive choice for medicinal chemists seeking to develop new treatments.

The biological activity of derivatives of 3-Methoxy-5-phenylpicolinaldehyde has been extensively studied. Research indicates that modifications at the methoxy and phenyl positions can significantly influence pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This flexibility allows for fine-tuning of activity profiles, making it possible to optimize compounds for specific therapeutic applications. Additionally, computational modeling has been employed to predict how different substituents will affect binding affinity to biological targets, further guiding the design of novel derivatives.

In conclusion, 3-Methoxy-5-phenylpicolinaldehyde (CAS No. 1803794-92-4) represents a versatile and promising compound in pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain a cornerstone in the development of innovative treatments across various medical disciplines.